Cas no 1203418-38-5 ((5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate)

• Product Name: (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate
• CAS No: 1203418-38-5
• MF: C₁₈H₁₃F₂NO₅S
• MW: 393.361330747604
• CID: 6229612
• PubChem ID: 45497889
• Update Time: 2025-05-28

(5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate
• (5-phenyl-1,2-oxazol-3-yl)methyl 2-(difluoromethylsulfonyl)benzoate
• CCG-309480
• AKOS024653154
• (5-phenylisoxazol-3-yl)methyl 2-((difluoromethyl)sulfonyl)benzoate
• 1203418-38-5
• F2496-2357

• Inchi： 1S/C18H13F2NO5S/c19-18(20)27(23,24)16-9-5-4-8-14(16)17(22)25-11-13-10-15(26-21-13)12-6-2-1-3-7-12/h1-10,18H,11H2
• InChI Key： CDHXZPCYVSMRPK-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC=CC=1C(=O)OCC1C=C(C2C=CC=CC=2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 393.04825001g/mol
• Monoisotopic Mass: 393.04825001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate

Comprehensive Analysis of (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate (CAS No. 1203418-38-5)

The compound (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate (CAS No. 1203418-38-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a 1,2-oxazole core with a difluoromethanesulfonylbenzoate moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number 1203418-38-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. The presence of the difluoromethanesulfonyl group introduces unique electronic properties, which can influence the compound's behavior in various chemical reactions. Researchers often explore its potential as a building block in the development of novel bioactive molecules. The 5-phenyl-1,2-oxazole segment, in particular, is known for its role in enhancing molecular stability and bioavailability, making it a valuable scaffold in drug design.

In the context of green chemistry and sustainability, the compound's fluorinated components have sparked discussions about environmental impact and biodegradability. Fluorinated compounds are often scrutinized for their persistence in ecosystems, and 1203418-38-5 is no exception. However, advancements in catalytic processes and solvent-free synthesis have mitigated some of these concerns, aligning with the growing demand for eco-friendly chemical solutions.

The pharmaceutical industry has shown keen interest in (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate due to its potential as a protease inhibitor or kinase modulator. These applications are particularly relevant in the development of treatments for chronic diseases, a hot topic in medical research. The compound's ability to interact with specific enzyme active sites makes it a candidate for further investigation in targeted therapy.

From a technical perspective, the compound's physical and chemical properties are often queried in academic and industrial settings. Its solubility, melting point, and stability under various conditions are critical parameters for formulation scientists. The difluoromethanesulfonyl group, in particular, contributes to its lipophilicity, which can influence its absorption and distribution in biological systems.

In the realm of material science, 1203418-38-5 has been explored for its potential in creating advanced polymeric materials. The oxazole ring system can impart rigidity to polymer chains, while the sulfonyl group may enhance thermal stability. These properties are highly sought after in industries ranging from electronics to aerospace, where performance under extreme conditions is paramount.

The compound's spectroscopic characteristics, including its NMR and mass spectra, are frequently discussed in analytical chemistry forums. These data are essential for quality control and structural confirmation, especially in contract research organizations (CROs) that specialize in custom synthesis. The CAS No. 1203418-38-5 serves as a universal reference point in these technical exchanges.

Looking ahead, the future of (5-phenyl-1,2-oxazol-3-yl)methyl 2-difluoromethanesulfonylbenzoate research appears promising. With the rise of computational chemistry and AI-driven drug discovery, this compound's molecular interactions can be modeled with unprecedented accuracy. This aligns perfectly with current trends in precision medicine and personalized therapeutics, where understanding subtle structural variations is key to developing effective treatments.

In conclusion, CAS No. 1203418-38-5 represents a fascinating intersection of organic chemistry, materials science, and pharmaceutical innovation. Its unique combination of 1,2-oxazole and difluoromethanesulfonyl functionalities continues to inspire research across multiple disciplines. As scientific inquiry evolves, this compound will likely remain at the forefront of discussions about molecular design and functional materials.